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Compound of Interest

Compound Name: (2-Bromovinyl)trimethylsilane

Cat. No.: B178746 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety protocols, operational guidance, and disposal plans for (2-Bromovinyl)trimethylsilane,

ensuring the well-being of laboratory personnel and compliance with safety standards.

(2-Bromovinyl)trimethylsilane is a flammable liquid and vapor that can cause skin irritation,

serious eye irritation, and may lead to respiratory irritation.[1] Adherence to the following

guidelines is critical to mitigate risks associated with its handling.

Hazard Identification and Classification
Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.[1]

Skin irritation 2 H315: Causes skin irritation.[1]

Eye irritation 2A
H319: Causes serious eye

irritation.[1]

Specific target organ toxicity -

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.[1]

Physical and Chemical Properties
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Property Value

Molecular Formula C5H11BrSi

Molecular Weight 179.13 g/mol [2][3][4][5]

Boiling Point 50-51 °C at 52 mmHg[2][5][6]

Density 1.167 g/mL at 25 °C[2][6]

Flash Point 29 °C (84.2 °F) - closed cup[2]

Refractive Index n20/D 1.466[2][6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling (2-Bromovinyl)trimethylsilane
in a laboratory setting.

1. Engineering Controls and Preparation:

Ventilation: All work with (2-Bromovinyl)trimethylsilane must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[1] No smoking is permitted in the handling area.[1]

Static Discharge: Take precautionary measures against static discharge. Use explosion-proof

electrical, ventilating, and lighting equipment.[1] Ground and bond containers and receiving

equipment.[1]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible in the immediate work area.

2. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[7] Gloves

must be inspected for integrity before each use and disposed of properly after handling the

chemical.[7]
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Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are

mandatory. A face shield should be worn over the goggles when there is a risk of splashing.

Body Protection: A flame-retardant lab coat or a 100% cotton lab coat should be worn and

fully buttoned.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

permissible limits, a NIOSH-approved respirator with appropriate cartridges (e.g., for organic

vapors) is required.[7]

3. Chemical Handling:

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[1]

Transfers: Conduct all transfers of (2-Bromovinyl)trimethylsilane within the chemical fume

hood to minimize the release of vapors.

Storage: Store the chemical in a cool, dry, and well-ventilated place in a tightly closed

container.[1] Opened containers must be carefully resealed and kept upright to prevent

leakage.[1]

4. In Case of Exposure or Spill:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

plenty of water.[1] Consult a physician.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[7]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[7]

Consult a physician.[7]

Spill: For a small spill, use an inert absorbent material (e.g., sand, vermiculite) to contain and

collect the spill. Place the absorbed material into a sealed, labeled container for hazardous

waste disposal.

Disposal Plan: Step-by-Step Waste Management
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Proper disposal of (2-Bromovinyl)trimethylsilane and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Liquid Waste: Collect any unused (2-Bromovinyl)trimethylsilane and solutions containing it

in a dedicated, sealed, and clearly labeled hazardous waste container for halogenated

organic waste. Do not mix with other waste streams.

Solid Waste: All disposables contaminated with (2-Bromovinyl)trimethylsilane, such as

gloves, paper towels, and absorbent materials, must be collected in a separate, sealed, and

labeled hazardous waste container.[7]

2. Waste Disposal:

Licensed Disposal Service: The disposal of (2-Bromovinyl)trimethylsilane waste must be

handled by a licensed professional waste disposal service.[7]

Incineration: The recommended method of disposal is to burn the material in a chemical

incinerator equipped with an afterburner and scrubber.[7] Extra care should be taken during

ignition due to the material's high flammability.[7]

Container Disposal: Dispose of the empty container as unused product in accordance with

all applicable regulations.[7]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of (2-
Bromovinyl)trimethylsilane, from preparation to disposal.
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Workflow for Safe Handling of (2-Bromovinyl)trimethylsilane
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(Liquid & Solid)
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Label Waste Containers
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Caption: Safe handling workflow for (2-Bromovinyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

